1-(3-Isopropyl-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine oxalate

• IUPAC Name: 3-methylsulfanyl-1-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)propan-1-amine;oxalic acid
• InChI: InChI=1S/C9H17N3OS.C2H2O4/c1-6(2)8-11-9(13-12-8)7(10)4-5-14-3;3-1(4)2(5)6/h6-7H,4-5,10H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: GSDLROBGZWYYQE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)C(CCSC)N.C(=O)(C(=O)O)O
• Molecular Formula: C11H19N3O5S
• Molecular Weight: 305.35 g/mol

Description

1-(3-Isopropyl-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine oxalate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is a white crystalline powder that is soluble in water, ethanol, and methanol.

Scientific Research Applications

Organic Synthesis and Process Safety

A scalable synthesis of 2-(1,2,4-Oxadiazol-3-yl)propan-2-amine hydrobromide highlights the importance of process safety in developing synthetic routes for 1,2,4-oxadiazoles. The study emphasizes the selection of thermally stable compounds and the application of process safety principles to define optimum reaction parameters, showcasing the compound's relevance in synthetic organic chemistry (Likhite et al., 2016).

Medicinal Chemistry and Drug Development

In the realm of medicinal chemistry, 1,2,4-oxadiazole derivatives exhibit significant biological activities. For instance, compounds based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan as insensitive energetic materials demonstrate the potential for developing new classes of therapeutic agents due to their moderate thermal stabilities and insensitivity towards impact and friction (Yu et al., 2017).

Anticancer Research

The design, synthesis, and evaluation of 2-{3-{4-[(5-Aryl-1,2,4-oxadiazol-3-yl)methoxy]phenyl}isoxazol-5-yl}-N-(3,4,5-trimethylphenyl)thiazol-4-amine derivatives for their anticancer activity underline the compound's applicability in discovering new anticancer agents. These compounds showed good to moderate activity against various human cancer cell lines, indicating the therapeutic potential of 1,2,4-oxadiazole derivatives in cancer treatment (Yakantham et al., 2019).

Material Science and Energetic Materials

1,2,4-Oxadiazole derivatives are also explored in the context of energetic materials, where the synthesis and characterization of multicyclic oxadiazoles reveal their potential as high-energy-density materials. These compounds are designed to have good thermal stability and high density, which are critical attributes for materials used in energetic applications (Pagoria et al., 2017).